Cas no 1344845-44-8 (3-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine)

• Product Name: 3-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine
• CAS No: 1344845-44-8
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5955122
• PubChem ID: 63968632
• Update Time: 2025-05-20

3-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 1344845-44-8
• 3-(4-methyl-3-nitrophenyl)prop-2-en-1-amine
• EN300-1827039
• 3-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine

• Inchi： 1S/C10H12N2O2/c1-8-4-5-9(3-2-6-11)7-10(8)12(13)14/h2-5,7H,6,11H2,1H3/b3-2+
• InChI Key： BZYVWRDZCSQVDK-NSCUHMNNSA-N
• SMILES： [O-][N+](C1C=C(/C=C/CN)C=CC=1C)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine

Professional Introduction to Compound with CAS No. 1344845-44-8 and Product Name 3-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine

The compound identified by the CAS number 1344845-44-8 and the product name 3-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a conjugated system of an amine group attached to an allyl chain that is further substituted with a nitrophenyl moiety, has garnered attention due to its structural complexity and potential biological activities.

Recent advancements in the study of heterocyclic compounds have highlighted the importance of nitroaromatic derivatives in drug discovery. The presence of the nitro group in 3-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine not only contributes to its electronic properties but also influences its reactivity and interaction with biological targets. The methyl substituent on the phenyl ring further modulates these properties, making this compound a promising candidate for further investigation.

In the context of modern pharmaceutical research, the development of novel compounds with tailored biological profiles is crucial. The structural features of 3-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine suggest potential applications in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer therapies. The conjugated system and the presence of both electrophilic and nucleophilic centers make it a versatile scaffold for medicinal chemists to explore.

Recent studies have demonstrated that nitroaromatic compounds can exhibit significant pharmacological effects through mechanisms involving redox cycling and modulation of enzyme activity. The specific arrangement of functional groups in 3-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine may enable it to interact with biological pathways in unique ways, potentially offering new insights into disease mechanisms and treatment strategies.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework. These techniques not only enhance the efficiency of the synthesis but also allow for precise control over regioselectivity and stereochemistry.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 3-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine and its potential targets. These studies provide valuable insights into binding affinities, enzyme kinetics, and metabolic stability, which are critical factors in drug development. By leveraging computational tools, researchers can predict the pharmacokinetic properties of this compound and identify optimal dosing regimens.

The pharmacological evaluation of 3-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine has been conducted using both in vitro and in vivo models. Initial results suggest that this compound exhibits promising activity against certain disease states, although further research is needed to fully elucidate its mechanism of action. Preclinical studies are ongoing to assess its safety profile and therapeutic efficacy in animal models, which will be essential for advancing it towards clinical trials.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs have been derived from natural products or their analogs, highlighting the importance of exploring structurally diverse molecules. 3-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine, with its unique combination of functional groups, aligns well with this approach. By integrating knowledge from natural product chemistry with synthetic organic chemistry, researchers can develop novel compounds with enhanced biological activity.

Future directions in the study of 1344845-44-8 may include exploring derivative compounds that exhibit improved pharmacological profiles. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the properties of this compound to optimize its therapeutic potential. Additionally, investigating its interactions with complex biological systems will provide deeper insights into its mode of action and potential applications.

In conclusion, 3-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine represents a fascinating compound with significant potential in pharmaceutical research. Its structural features, combined with recent advances in synthetic chemistry and computational biology, make it a valuable asset for drug discovery efforts. As research continues to uncover new applications for this molecule, it is likely to play an important role in developing next-generation therapeutics.